Cas no 19711-92-3 (6-Phenanthridinecarboxylic acid)

• Product Name: 6-Phenanthridinecarboxylic acid
• CAS No: 19711-92-3
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 1388375
• PubChem ID: 9877871
• Update Time: 2025-04-20

6-Phenanthridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Phenanthridinecarboxylic acid
• Phenanthridine-6-carboxylic Acid
• 19711-92-3
• SCHEMBL3067398

• Inchi： 1S/C14H9NO2/c16-14(17)13-11-7-2-1-5-9(11)10-6-3-4-8-12(10)15-13/h1-8H,(H,16,17)
• InChI Key： DQISNQZAUQTBOG-UHFFFAOYSA-N
• SMILES： OC(C1=C2C=CC=CC2=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 223.06337
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19